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Compound of Interest

Compound Name: (R)-MK-5046
Cat. No.: B8606485
Get Quote

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a
G-protein coupled receptor involved in regulating energy balance.)[1][2] These application
notes provide detailed protocols for in-vivo experimental studies to evaluate the efficacy of (R)-
MK-5046 in animal models of obesity.

Signaling Pathway of (R)-MK-5046

(R)-MK-5046 acts as an allosteric agonist on the BRS-3 receptor.[3][4] Upon binding, it
activates the G-protein coupled receptor, which in turn stimulates phospholipase C (PLC). This
leads to a cascade of downstream cellular responses that are thought to influence energy
expenditure and satiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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